Cas no 2680809-60-1 (tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate)

• Product Name: tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate
• CAS No: 2680809-60-1
• MF: C₁₁H₁₂BrF₃N₂O₂
• MW: 341.12439250946
• CID: 5624926
• PubChem ID: 165937546
• Update Time: 2025-06-11

tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2680809-60-1
• EN300-28297156
• tert-butyl N-[4-bromo-5-(trifluoromethyl)pyridin-2-yl]carbamate
• tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C11H12BrF3N2O2/c1-10(2,3)19-9(18)17-8-4-7(12)6(5-16-8)11(13,14)15/h4-5H,1-3H3,(H,16,17,18)
• InChI Key： FFKUVAYWJZDKDN-UHFFFAOYSA-N
• SMILES： BrC1=CC(=NC=C1C(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 340.00342g/mol
• Monoisotopic Mass: 340.00342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

Comprehensive Overview of tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680809-60-1)

The compound tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680809-60-1) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a bromo substituent, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its role in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the key reasons for the growing interest in tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate is its versatility in cross-coupling reactions, particularly in Suzuki-Miyaura and Buchwald-Hartwig reactions. These reactions are pivotal in constructing complex molecules, a topic frequently queried in AI-driven chemical databases and search engines. The presence of both bromo and trifluoromethyl groups enhances its reactivity, enabling precise modifications for targeted applications. This aligns with the broader scientific community's focus on precision synthesis and molecular engineering.

In the context of pharmaceutical intermediates, CAS No. 2680809-60-1 has garnered attention for its potential in developing kinase inhibitors and antiviral agents. Recent publications highlight its utility in fragment-based drug design, a hot topic in medicinal chemistry forums. The compound's carbamate moiety also contributes to its stability, a feature often explored in prodrug development. These aspects make it a recurring subject in academic literature and patent filings, reflecting its commercial and scientific relevance.

From a synthetic chemistry perspective, the compound's tert-butyl group offers steric protection, a property leveraged in multi-step syntheses. This characteristic is particularly valuable in asymmetric catalysis, a field experiencing rapid growth due to demands for chiral pharmaceuticals. Queries related to protecting group strategies and regioselective functionalization often cite this compound as a case study, underscoring its educational and practical significance.

Environmental and safety considerations are another area where tert-butyl N-4-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate is frequently discussed. While not classified as hazardous, its handling requires adherence to standard laboratory protocols, a topic trending in occupational health discussions. The compound's fluorinated components also tie into broader debates about fluorine chemistry and its role in biodegradability, a concern raised in environmental science circles.

In summary, CAS No. 2680809-60-1 represents a critical building block in modern organic synthesis, bridging gaps between academic research and industrial applications. Its multifaceted utility ensures its prominence in chemical databases, research publications, and intellectual property landscapes, making it a compound of enduring interest to chemists worldwide.